![molecular formula C19H26N2O4 B5118402 3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide](/img/structure/B5118402.png)
3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide
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Overview
Description
3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide, also known as A-836,339, is a novel compound that has shown potential in scientific research. It belongs to the class of compounds known as cannabinoid receptor agonists and has been found to have a high affinity for the CB2 receptor.
Mechanism of Action
3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide works by binding to the CB2 receptor, which is primarily found on immune cells. This binding activates a signaling pathway that leads to the release of anti-inflammatory cytokines and the inhibition of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide in lab experiments is its high selectivity for the CB2 receptor. This allows for more specific targeting of the immune system and reduces the risk of off-target effects. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide. One potential area of study is its use in treating autoimmune diseases such as multiple sclerosis and lupus. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in treating neurodegenerative diseases. Finally, the development of more soluble forms of this compound may improve its potential for use in clinical settings.
Synthesis Methods
The synthesis of 3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide involves several steps. The first step involves the reaction of 4-methoxybenzoyl chloride with 1-acetyl-4-piperidone to form 3-(1-acetyl-4-piperidinyl)oxy-4-methoxybenzoic acid. This intermediate is then reacted with 2-methyl-2-propen-1-ol in the presence of a base to form the final product, this compound.
Scientific Research Applications
3-[(1-acetyl-4-piperidinyl)oxy]-4-methoxy-N-(2-methyl-2-propen-1-yl)benzamide has been studied extensively for its potential use in treating a variety of medical conditions. It has been found to have anti-inflammatory and analgesic properties, making it a potential treatment for conditions such as arthritis and neuropathic pain.
properties
IUPAC Name |
3-(1-acetylpiperidin-4-yl)oxy-4-methoxy-N-(2-methylprop-2-enyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c1-13(2)12-20-19(23)15-5-6-17(24-4)18(11-15)25-16-7-9-21(10-8-16)14(3)22/h5-6,11,16H,1,7-10,12H2,2-4H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BURWVTFKJVYVOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CNC(=O)C1=CC(=C(C=C1)OC)OC2CCN(CC2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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